Cas no 1344313-03-6 (4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde)

• Product Name: 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
• CAS No: 1344313-03-6
• MF: C₁₁H₉FN₂O
• MW: 204.2
• CID: 5530559
• PubChem ID: 63962638
• Update Time: 2025-06-11

4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde
• Benzaldehyde, 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)-
• 4-fluoro-3-(2-methylpyrazol-3-yl)benzaldehyde
• A1-86102
• 1344313-03-6
• AKOS013278365
• F2167-4550
• starbld0033840

• Inchi： 1S/C11H9FN2O/c1-14-11(4-5-13-14)9-6-8(7-15)2-3-10(9)12/h2-7H,1H3
• InChI Key： LYVOBFWRDAYPPV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C(C2N(C)N=CC=2)=C1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde

Chemical Profile of 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde (CAS No. 1344313-03-6)

4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1344313-03-6, is a fluorinated aromatic aldehyde featuring a pyrazole moiety. This compound has garnered significant attention in the field of pharmaceutical and agrochemical research due to its structural versatility and potential biological activities. The presence of both a fluorine atom and a methyl-substituted pyrazole ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The molecular structure of 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde consists of a benzaldehyde core substituted at the 3-position with a 1-methyl-1H-pyrazol-5-yl group, further modified by a fluorine atom at the 4-position. This arrangement creates a system with potential for diverse interactions with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in many pharmacophores, while the pyrazole ring contributes to hydrogen bonding capabilities and overall molecular recognition.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry. Among these, pyrazole derivatives have demonstrated remarkable promise as intermediates in the synthesis of bioactive molecules. The specific substitution pattern in 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde positions it as a key intermediate for the development of novel therapeutic agents. Its ability to serve as a building block for more complex structures has made it particularly attractive for researchers aiming to modulate biological pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have suggested that benzaldehyde derivatives can interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The incorporation of a fluorine atom and a methyl-pyrazole moiety may enhance the compound's selectivity and efficacy by fine-tuning its interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, further facilitating the design of novel compounds like 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde. Molecular docking studies have been employed to explore its binding affinity to potential targets, providing insights into its pharmacological profile. These simulations have highlighted its potential as an inhibitor of enzymes involved in metabolic disorders, underscoring its therapeutic relevance.

The synthesis of 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation, condensation reactions, and functional group transformations. The use of advanced synthetic methodologies has improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyrazole derivatives are well-known for their herbicidal and pesticidal properties, and modifications such as those present in 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde could lead to the development of next-generation crop protection agents. Its structural features may enable it to interact with biological pathways in pests while maintaining safety for non-target organisms.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms are frequently introduced into drug candidates due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. In 4-fluoro-3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde, the fluorine atom at the 4-position likely contributes to these desirable characteristics, enhancing the compound's overall suitability as a drug candidate.

As research continues to uncover new biological targets and therapeutic strategies, compounds like 4-fluoro-3-(1-methyl-1H-pyrazol-5-yb enzaldehyde (CAS No. 1344313-03-6) will remain at the forefront of drug discovery efforts. Their unique structural features and potential biological activities make them invaluable tools for developing innovative treatments for various diseases. The ongoing exploration of their synthetic pathways and pharmacological profiles promises to yield further breakthroughs in the coming years.